Cas no 6815-51-6 (Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene-)

Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene- structure
6815-51-6 structure
Product Name:Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene-
CAS No:6815-51-6
MF:C24H32O4
MW:384.508487701416
CID:519072
PubChem ID:151431
Update Time:2025-04-19

Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene- Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene-
    • [(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-16-methylidene-3-oxo-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-17-yl] acetate
    • 17ALPHA-ACETOXY-16-METHYLENE-PREGN-4-EN-3,20-DIONE
    • 16-Methylene-17alpha-acetoxyprogesterone
    • Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene
    • SCHEMBL571579
    • Pregn-4-ene-3,20-dione, 17-(acetyloxy)-16-methylene-
    • 17-(Acetyloxy)-16-methylenepregn-4-ene-3,20-dione
    • 6815-51-6
    • PREGN-4-ENE-3,20-DIONE, 17-HYDROXY-16-METHYLENE-, ACETATE
    • 16-METHYLENE-17.ALPHA.-HYDROXY-4-PREGNENE-3,20-DIONE 17-ACETATE.
    • 16-METHYLENE-3,20-DIOXOPREGN-4-EN-17-YL ACETATE
    • UNII-XYO20AWR0I
    • PROGESTERONE, 17-HYDROXY-16-METHYLENE-, ACETATE
    • DTXSID20987647
    • XYO20AWR0I
    • 17-ACETOXY-16-METHYLENEPROGESTERONE
    • DB-250245
    • Inchi: 1S/C24H32O4/c1-14-12-21-19-7-6-17-13-18(27)8-10-22(17,4)20(19)9-11-23(21,5)24(14,15(2)25)28-16(3)26/h13,19-21H,1,6-12H2,2-5H3/t19-,20+,21+,22+,23+,24+/m1/s1
    • InChI Key: XSNMCQGNVPSIQM-CKOZHMEPSA-N
    • SMILES: O(C(C)=O)[C@]1(C(C)=O)C(=C)C[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 384.23000
  • Monoisotopic Mass: 384.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 807
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 499.5°C at 760 mmHg
  • Flash Point: 215°C
  • Refractive Index: 1.546
  • PSA: 60.44000
  • LogP: 4.57530
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